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Compound of Interest

Compound Name:
2-Fluoro-6-methoxypyridin-3-

amine

CAS No.: 1227602-55-2

Cat. No.: B2678705

Get Quote

Document Type: Technical Safety & Handling Whitepaper CAS Registry Number: 1227602-55-

2 (Free Base) Version: 2.0 (Scientific Operations)

Executive Summary & Chemical Profile
2-Fluoro-6-methoxypyridin-3-amine is a highly functionalized pyridine scaffold frequently

utilized in the synthesis of kinase inhibitors and complex heterocyclic pharmaceuticals. Its

structural value lies in the 3-amino group (a versatile nucleophile for Buchwald-Hartwig

couplings or amide formations) and the 2-fluoro substituent, which modulates pKa and

metabolic stability in final drug candidates.

However, this utility comes with specific stability and toxicity risks. The electron-rich nature of

the amino group, combined with the lipophilicity induced by the fluorine and methoxy groups,

necessitates strict handling protocols to prevent oxidative degradation and ensure operator

safety.
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Property Specification

IUPAC Name 2-Fluoro-6-methoxypyridin-3-amine

CAS Number 1227602-55-2

Molecular Formula C₆H₇FN₂O

Molecular Weight 142.13 g/mol

Physical State Solid (Off-white to pale yellow powder)

Solubility
Soluble in DMSO, Methanol, DCM; sparingly

soluble in water.

Key Reactivity
Nucleophilic amine; susceptible to N-oxidation;

acid-sensitive (demethylation).

Hazard Identification & Toxicological Logic
Unlike generic SDS documents, this section analyzes the mechanism of toxicity to inform better

safety decisions.

The "Fluorine Effect" on Toxicity
The presence of the fluorine atom at the C2 position, adjacent to the amine, significantly alters

the physicochemical properties of the pyridine ring.

Lipophilicity: The fluorine and methoxy groups increase the compound's LogP compared to a

simple aminopyridine. This enhances dermal absorption, meaning skin contact is a primary

route of systemic exposure.

Metabolic Activation: Aminopyridines can undergo bioactivation to reactive iminoquinone

species. While the methoxy group blocks the para-position, the ortho-amino structure still

poses a risk for forming reactive metabolites if ingested.

GHS Classification (Predicted/Analogous)
Based on structural analogs (e.g., 2-aminopyridine, 2-fluoro-3-aminopyridine).
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Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1]

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).[1]

Critical Warning: Treat this compound as a potential neurotoxin. Aminopyridines are known

voltage-gated potassium channel blockers. Symptoms of overexposure may include tremors,

gait abnormalities, and hypersensitivity.

Operational Handling & Storage Protocols
To maintain the "Scientific Integrity" of your research, the purity of this intermediate must be

preserved against oxidation.

Environmental Control (The Inert Loop)
The 3-amino group is electron-rich. Exposure to atmospheric oxygen, especially in solution or

under light, can lead to the formation of N-oxides or oxidative dimerization (azo formation),

appearing as a darkening of the solid (yellow

brown).

Protocol:

Receipt: Do not open the commercial vial until ready to use.

Storage: Store at 2–8°C (Refrigerated). Long-term storage (>3 months) should be at -20°C.

Atmosphere: Purge headspace with Argon or Nitrogen after every use.
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Workflow Visualization: Purity Maintenance
The following diagram outlines the decision logic for handling this compound to prevent

degradation.
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Figure 1: Logic flow for maintaining compound integrity. Note the critical step of warming to

room temperature before opening to prevent condensation and hydrolysis.

Synthesis & Reaction Safety
When utilizing 2-Fluoro-6-methoxypyridin-3-amine in synthesis (e.g., SNAr or Amide

coupling):
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Solvent Selection: Avoid protic solvents (MeOH/EtOH) if high temperatures (>100°C) are

required, as the 2-fluoro group is susceptible to nucleophilic displacement by the solvent

(solvolysis), yielding the 2,6-dimethoxy impurity.

Recommended: DMF, DMAc, or Toluene.

Quench Protocol: Do not acidify aqueous workups below pH 3. The methoxy group can

hydrolyze to the pyridone under strong acidic conditions.

Emergency Response & First Aid
This section provides a self-validating response system. If symptom A is observed, Action B is

required.

Exposure Response Matrix
Exposure Route Immediate Symptom Action Protocol

Inhalation
Coughing, burning sensation in

throat.

Evacuate: Move to fresh air

immediately. If breathing is

labored, administer oxygen

(trained personnel only).

Skin Contact
Redness, itching, potential

numbness.

Wash: Drench with water for

15 mins.[2] Use soap.[3] Do

not use ethanol (increases

absorption).

Eye Contact Severe pain, lacrimation.

Irrigate: Flush with eyewash

station for 15 mins. Hold

eyelids open. Consult

ophthalmologist.

Ingestion Nausea, tremors, dizziness.

Medical Emergency: Do NOT

induce vomiting. Rinse mouth.

[2][4] Transport to ER

immediately.

Spill Cleanup Workflow
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Scenario: A 5g bottle drops and shatters in the fume hood.

Isolate: Close the hood sash immediately. Alert nearby personnel.

PPE Upgrade: Double nitrile gloves (0.11mm min thickness) and P95/N95 respirator if

powder is airborne.

Neutralize/Absorb: Cover spill with Vermiculite or sand.[5] Do not use combustible materials

(paper towels) for large piles.

Disposal: Scoop into a hazardous waste container labeled "Toxic Organic Solid." Clean

surface with 10% bleach solution to degrade residues.

Emergency Logic Diagram
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Figure 2: Triage logic for personnel exposure. Quick identification of the route determines the

specific decontamination method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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